Cas no 303150-46-1 (1-4-(tert-Butyl)phenyl-4-chloro-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile)

• Product Name: 1-4-(tert-Butyl)phenyl-4-chloro-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile
• CAS No: 303150-46-1
• MDL: MFCD00244217
• CID: 4644522
• Update Time: 2025-06-24

1-4-(tert-Butyl)phenyl-4-chloro-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-[4-(TERT-BUTYL)PHENYL]-4-CHLORO-6-OXO-1,6-DIHYDRO-3-PYRIDAZINECARBONITRILE
• 3-Pyridazinecarbonitrile, 4-chloro-1-[4-(1,1-dimethylethyl)phenyl]-1,6-dihydro-6-oxo-
• 1-4-(tert-Butyl)phenyl-4-chloro-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile

• MDL： MFCD00244217

Additional information on 1-4-(tert-Butyl)phenyl-4-chloro-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile

Chemical Profile of 1-4-(tert-Butyl)phenyl-4-chloro-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile (CAS No. 303150-46-1)

1-4-(tert-Butyl)phenyl-4-chloro-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional attributes. This compound, identified by its Chemical Abstracts Service (CAS) number 303150-46-1, belongs to the pyridazine class of heterocyclic aromatic compounds, which are widely recognized for their potential in medicinal chemistry. The presence of multiple substituents, including a tert-butyl group, a chloro substituent, and a cyano group, contributes to its complex reactivity and makes it a promising candidate for further chemical investigation.

The molecular structure of 1-4-(tert-butyl)phenyl-4-chloro-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile is characterized by a pyridazine core, which is a six-membered aromatic ring containing two nitrogen atoms. This core is further functionalized with an oxo group at the 6-position and a cyano group at the 3-position. The phenyl ring is substituted with a tert-butyl group at the 4-position, while the 4-position of the pyridazine ring is halogenated with a chloro group. Such structural features not only enhance the compound's solubility and bioavailability but also open up diverse synthetic pathways for further derivatization.

In recent years, there has been growing interest in pyridazine derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The cyano group in the molecule can participate in hydrogen bonding interactions with biological targets, while the electron-withdrawing nature of this group can modulate the electronic properties of the aromatic system. Additionally, the chloro substituent can serve as a handle for further chemical modifications through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

One of the most compelling aspects of 1-4-(tert-butyl)phenyl-4-chloro-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile is its potential as a building block for drug discovery. The combination of structural rigidity provided by the aromatic ring system and the presence of multiple reactive sites allows for the design of libraries of derivatives with tailored pharmacological profiles. For instance, modifications at the tert-butyl group or the chloro substituent could lead to compounds with enhanced binding affinity or selectivity towards specific biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have shown that derivatives of pyridazine can interact with various enzymes and receptors involved in disease pathways. For example, studies suggest that certain pyridazine derivatives may inhibit kinases or other enzymes implicated in cancer progression. The presence of an oxo group in 1-4-(tert-butyl)phenyl-4-chloro-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile may also contribute to its ability to modulate enzyme activity by participating in hydrogen bonding interactions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic strategies include condensation reactions between appropriately substituted pyridazine precursors followed by functional group transformations such as chlorination and cyanation. The use of modern catalytic methods has improved the efficiency and sustainability of these synthetic routes, making it feasible to produce larger quantities for research purposes.

In conclusion, 1-4-(tert-butyl)phenyl-4-chloro-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile represents a valuable compound in pharmaceutical research due to its unique structural features and potential biological activities. Its molecular design offers numerous opportunities for further exploration and development into novel therapeutic agents. As our understanding of drug-target interactions continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.